Cas no 1993322-94-3 (N,N-Diisopropyl-4-(trifluoromethoxy)-benzenesulfonamide)

• Product Name: N,N-Diisopropyl-4-(trifluoromethoxy)-benzenesulfonamide
• CAS No: 1993322-94-3
• MF: C₁₃H₁₈F₃NO₃S
• MW: 325.347133159637
• MDL: MFCD28992264
• CID: 4710366
• Update Time: 2025-08-02

N,N-Diisopropyl-4-(trifluoromethoxy)-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diisopropyl-4-(trifluoromethoxy)-benzenesulfonamide
• N,N-DIISOPROPYL-4-(TRIFLUOROMETHOXY)BENZENESULFONAMIDE
• N,N-bis(propan-2-yl)-4-(trifluoromethoxy)benzene-1-sulfonamide
• N,N-Di(propan-2-yl)-4-(trifluoromethoxy)benzenesulfonamide

• MDL： MFCD28992264
• Inchi： 1S/C13H18F3NO3S/c1-9(2)17(10(3)4)21(18,19)12-7-5-11(6-8-12)20-13(14,15)16/h5-10H,1-4H3
• InChI Key： ZIMRVEFMIHBGKU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(N(C(C)C)C(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 413
• Topological Polar Surface Area: 55

Additional information on N,N-Diisopropyl-4-(trifluoromethoxy)-benzenesulfonamide

Professional Introduction to N,N-Diisopropyl-4-(trifluoromethoxy)-benzenesulfonamide (CAS No. 1993322-94-3)

N,N-Diisopropyl-4-(trifluoromethoxy)-benzenesulfonamide (CAS No. 1993322-94-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its complex molecular structure, exhibits unique properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and agrochemicals. The presence of both N,N-diisopropyl and trifluoromethoxy substituents imparts distinct chemical reactivity and stability, which are critical factors in its potential utility.

The synthesis of N,N-Diisopropyl-4-(trifluoromethoxy)-benzenesulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the trifluoromethoxy group enhances the lipophilicity of the molecule, making it more soluble in organic solvents and potentially improving its bioavailability when used in drug formulations. This feature is particularly relevant in the context of modern drug design, where optimizing solubility and permeability is essential for achieving desired pharmacokinetic profiles.

In recent years, there has been a growing interest in the development of sulfonamide derivatives as pharmacological agents due to their broad spectrum of biological activity. Sulfonamides are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them effective in treating a range of diseases. The specific modification of N,N-Diisopropyl-4-(trifluoromethoxy)-benzenesulfonamide with a trifluoromethoxy group may enhance its binding affinity to certain biological targets, thereby increasing its therapeutic efficacy.

One of the most promising applications of this compound is in the field of oncology. Researchers have been exploring sulfonamide-based molecules as potential inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural features of N,N-Diisopropyl-4-(trifluoromethoxy)-benzenesulfonamide, particularly the trifluoromethoxy substituent, may contribute to its ability to disrupt key signaling pathways that are aberrantly activated in cancer cells. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain cancer-related enzymes, suggesting their potential as lead compounds for further development.

The agrochemical industry has also shown interest in sulfonamide derivatives due to their herbicidal and pesticidal properties. The unique chemical properties of N,N-Diisopropyl-4-(trifluoromethoxy)-benzenesulfonamide make it a candidate for developing novel agrochemicals that can effectively control pests while minimizing environmental impact. The trifluoromethoxy group enhances the compound's stability under various environmental conditions, which is crucial for its effectiveness as an active ingredient in agrochemical formulations.

In addition to its pharmaceutical and agrochemical applications, N,N-Diisopropyl-4-(trifluoromethoxy)-benzenesulfonamide has potential uses in material science. The compound's ability to form stable complexes with other molecules makes it useful as a ligand or intermediate in catalytic processes. Researchers are exploring its use in designing new catalysts that can facilitate various organic transformations with high efficiency and selectivity.

The latest research on N,N-Diisopropyl-4-(trifluoromethoxy)-benzenesulfonamide has revealed new insights into its chemical behavior and potential applications. Advanced computational methods have been employed to study the molecular interactions of this compound with biological targets, providing valuable information for drug design. These studies have highlighted the importance of the trifluoromethoxy group in modulating the compound's binding affinity and pharmacokinetic properties.

The synthesis and characterization of analogs of N,N-Diisopropyl-4-(trifluoromethoxy)-benzenesulfonamide have also been extensively investigated. By modifying different parts of the molecule, researchers aim to optimize its biological activity and reduce potential side effects. These efforts have led to the discovery of several novel sulfonamide derivatives with enhanced therapeutic potential.

In conclusion, N,N-Diisopropyl-4-(trifluoromethoxy)-benzenesulfonamide (CAS No. 1993322-94-3) is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, new applications for this compound are likely to emerge, contributing to advancements in various scientific fields.